Cas no 2248394-35-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate
• CAS No: 2248394-35-4
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 5982763
• PubChem ID: 165719661
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248394-35-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate
• EN300-6517479

• Inchi： 1S/C19H17NO5/c1-11-8-12(2)17(13(3)9-11)24-10-16(21)25-20-18(22)14-6-4-5-7-15(14)19(20)23/h4-9H,10H2,1-3H3
• InChI Key： JIAANMDQAGYUSP-UHFFFAOYSA-N
• SMILES： O(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate (CAS No. 2248394-35-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate (CAS No. 2248394-35-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate consists of an isoindole core with a dioxo substituent and a 2-(2,4,6-trimethylphenoxy)acetate moiety. The isoindole scaffold is known for its diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The presence of the trimethylphenyl group further enhances the lipophilicity and membrane permeability of the molecule, which can be advantageous for drug delivery and bioavailability.

Recent studies have explored the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a potential candidate for the prevention and treatment of oxidative stress-related conditions.

The neuroprotective effects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promising results in reducing neuronal cell death and improving cognitive function. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate have been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It also exhibits low toxicity in animal models, which is an important consideration for drug development.

To further understand the mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate, researchers have conducted molecular docking studies to identify potential targets. These studies suggest that the compound may interact with key enzymes involved in inflammatory pathways and oxidative stress responses. For example, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB), which are important mediators of inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various doses and has shown promising preliminary efficacy in reducing markers of inflammation and oxidative stress. These findings provide a strong foundation for further clinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4,6-trimethylphenoxy)acetate (CAS No. 2248394-35-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.